Cas no 1443312-60-4 (2-(2-(1,3-DIOXOLAN-2-YL)ETHOXY)-3-METHOXYBENZALDEHYDE)

• Product Name: 2-(2-(1,3-DIOXOLAN-2-YL)ETHOXY)-3-METHOXYBENZALDEHYDE
• CAS No: 1443312-60-4
• MF: C₁₃H₁₆O₅
• MW: 252.263144493103
• MDL: MFCD18375384
• CID: 5160542
• Update Time: 2026-03-04

2-(2-(1,3-DIOXOLAN-2-YL)ETHOXY)-3-METHOXYBENZALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 2-(2-(1,3-DIOXOLAN-2-YL)ETHOXY)-3-METHOXYBENZALDEHYDE
• Benzaldehyde, 2-[2-(1,3-dioxolan-2-yl)ethoxy]-3-methoxy-

• MDL： MFCD18375384
• Inchi： 1S/C13H16O5/c1-15-11-4-2-3-10(9-14)13(11)18-6-5-12-16-7-8-17-12/h2-4,9,12H,5-8H2,1H3
• InChI Key： VLJFQXDCRRWMHV-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC(OC)=C1OCCC1OCCO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2-(2-(1,3-DIOXOLAN-2-YL)ETHOXY)-3-METHOXYBENZALDEHYDE

Research Briefing on 2-(2-(1,3-DIOXOLAN-2-YL)ETHOXY)-3-METHOXYBENZALDEHYDE and Related Compound 1443312-60-4

In recent years, the chemical compound 2-(2-(1,3-DIOXOLAN-2-YL)ETHOXY)-3-METHOXYBENZALDEHYDE (CAS: N/A) and its derivative, 1443312-60-4, have garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug discovery and development, especially in the synthesis of novel therapeutic agents. This briefing provides an overview of the latest research findings, methodologies, and implications associated with these compounds.

The compound 2-(2-(1,3-DIOXOLAN-2-YL)ETHOXY)-3-METHOXYBENZALDEHYDE is a benzaldehyde derivative featuring a dioxolane-protected aldehyde group and a methoxy substituent. Its structural complexity and functional groups make it a valuable intermediate in organic synthesis. Recent studies have explored its utility in the construction of heterocyclic frameworks, which are pivotal in the development of bioactive molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its role in the synthesis of indole-based compounds with potent anti-inflammatory properties.

Meanwhile, the compound 1443312-60-4, a closely related derivative, has been investigated for its pharmacological potential. A 2022 study in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy as a selective inhibitor of certain kinase enzymes, which are implicated in cancer progression. The study employed in vitro assays and molecular docking simulations to elucidate the compound's binding affinity and mechanism of action. These findings suggest that 1443312-60-4 could serve as a promising lead compound for the development of targeted cancer therapies.

From a synthetic perspective, researchers have developed innovative methodologies to optimize the production of these compounds. A recent publication in Organic Letters (2023) described a catalytic asymmetric synthesis route for 2-(2-(1,3-DIOXOLAN-2-YL)ETHOXY)-3-METHOXYBENZALDEHYDE, achieving high enantiomeric purity and yield. This advancement is critical for ensuring the reproducibility and scalability of these compounds in industrial settings.

In conclusion, the ongoing research on 2-(2-(1,3-DIOXOLAN-2-YL)ETHOXY)-3-METHOXYBENZALDEHYDE and 1443312-60-4 underscores their significance in chemical biology and drug discovery. Their structural versatility and biological activity make them valuable tools for medicinal chemists. Future studies should focus on further elucidating their mechanisms of action and exploring their potential in preclinical models. The integration of computational and experimental approaches will likely accelerate the translation of these findings into therapeutic applications.